Cas no 1903827-41-7 (Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel-
• CAS No: 1903827-41-7
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 5964971
• PubChem ID: 105533268
• Update Time: 2025-11-05

Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel-
• 1903827-41-7
• (1S,2S)-2-Methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• Z3613684382
• EN300-6760089
• rac-(1R,2R)-2-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H7F3O2/c1-5(6(7,8)9)2-3(5)4(10)11/h3H,2H2,1H3,(H,10,11)/t3-,5+/m0/s1
• InChI Key： WKZNMMFCNWHXFG-WVZVXSGGSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@]1(C)C(F)(F)F

Computed Properties

• Exact Mass: 168.03981395g/mol
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 169.8±35.0 °C(Predicted)
• pka: 4.29±0.31(Predicted)

Additional information on Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel-

Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- (CAS No. 1903827-41-7): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel-, identified by the CAS number 1903827-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a methyl group and a trifluoromethyl group at the 2-position of the cyclopropane ring introduces additional functional complexity, making this molecule a subject of interest for further exploration.

The structural motif of Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- features a rigid three-membered cyclopropane ring, which is a common scaffold in many bioactive molecules. This ring structure imparts a high degree of strain, making it susceptible to various chemical transformations that can be exploited for synthetic purposes. The addition of a methyl group and a trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds with cyclopropane moieties due to their ability to modulate biological pathways effectively. The trifluoromethyl group, in particular, is a well-known pharmacophore that can influence the electronic properties and binding affinity of a molecule. This has led to its incorporation into numerous drug candidates targeting various therapeutic areas.

One of the most compelling aspects of Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the cyclopropane ring can lead to compounds with improved bioavailability and reduced toxicity.

The stereochemistry of this compound, specifically the (1R,2R)-configuration, is another critical factor that influences its behavior. Chirality plays a pivotal role in pharmaceuticals, as enantiomers can exhibit vastly different biological activities. The precise stereochemical arrangement of Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- makes it an attractive candidate for further investigation into chiral drug development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to achieve high enantiomeric purity. These developments are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

The pharmaceutical industry has shown particular interest in derivatives of cyclopropanecarboxylic acids due to their potential as anti-inflammatory agents, antimicrobial agents, and even anticancer agents. The unique electronic properties introduced by the trifluoromethyl group make it an excellent candidate for designing molecules that interact with biological targets in novel ways.

In academic research, Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- has been used as a substrate for studying enzyme mechanisms and developing new catalytic systems. Its reactivity and stability under various conditions make it an ideal candidate for such studies. Additionally, computational modeling has been employed to predict how this compound might interact with biological targets, providing valuable insights into its potential therapeutic applications.

The synthesis of this compound also offers opportunities for exploring green chemistry principles. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and utilizing renewable feedstocks, it may be possible to produce Cyclopropanecarboxylic acid, 2-methyl-2-(trifluoromethyl)-, (1R,2R)-rel- in an environmentally friendly manner.

The future prospects for this compound are promising. As our understanding of molecular interactions continues to grow，so does the potential for discovering new therapeutic agents based on structures like this one. Collaborative efforts between academia and industry will be essential in translating these findings into tangible medical breakthroughs.